Cas no 358755-86-9 (Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate)

Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate is a specialized sulfonamide-based glycinate ester with applications in agrochemical and pharmaceutical research. Its structure features a 3,5-dichlorophenyl and 4-methylphenyl sulfonyl group, contributing to its potential as an intermediate in the synthesis of bioactive compounds. The compound exhibits stability under standard conditions and demonstrates reactivity suitable for further functionalization. Its dichlorophenyl moiety may enhance binding affinity in target interactions, while the methyl ester group offers versatility in derivatization. This product is primarily utilized in experimental settings for developing novel sulfonamide derivatives with potential herbicidal or pharmacological properties. Proper handling under controlled conditions is recommended due to its reactive functional groups.
Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate structure
358755-86-9 structure
Product Name:Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate
CAS No:358755-86-9
MF:C16H15Cl2NO4S
MW:388.265601396561
MDL:MFCD01964851
CID:4713479
Update Time:2025-08-03

Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate Chemical and Physical Properties

Names and Identifiers

    • methyl N-(3,5-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
    • methyl 2-(3,5-dichloro-N-(4-methylphenyl)sulfonylanilino)acetate
    • glycine, N-(3,5-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]-, methyl ester
    • Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate
    • MDL: MFCD01964851
    • Inchi: 1S/C16H15Cl2NO4S/c1-11-3-5-15(6-4-11)24(21,22)19(10-16(20)23-2)14-8-12(17)7-13(18)9-14/h3-9H,10H2,1-2H3
    • InChI Key: AGFCPPJLOHBQAU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)N(CC(=O)OC)S(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 519
  • Topological Polar Surface Area: 72.1

Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate Pricemore >>

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M237700-500mg
Methyl N-(3,5-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
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AB417873-500 mg
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AB417873-1 g
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AB417873-5 g
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AB417873-10 g
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AB417873-25 g
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Additional information on Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate

Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate: A Comprehensive Overview

Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate is a complex organic compound with the CAS number 358755-86-9. This compound belongs to the class of sulfonamides and is widely recognized for its unique chemical properties and applications in various industries. The molecule consists of a glycine backbone substituted with a methyl group at the nitrogen atom, which is further connected to a sulfonyl group. The sulfonyl group is attached to two aromatic rings: one with 3,5-dichlorophenyl substitution and another with 4-methylphenyl substitution. These structural features contribute to the compound's stability, solubility, and reactivity.

Recent studies have highlighted the potential of Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate in the field of agrochemicals. Researchers have demonstrated that this compound exhibits remarkable herbicidal activity against a wide range of weeds. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for developing next-generation herbicides. Furthermore, the compound's selectivity towards specific plant species ensures minimal impact on crops, making it an eco-friendly alternative to traditional chemical pesticides.

In addition to its agricultural applications, Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate has shown potential in the pharmaceutical industry. Preclinical studies suggest that this compound may possess anti-inflammatory and analgesic properties. The sulfonyl group is known to enhance bioavailability and reduce toxicity, which are critical factors for drug development. Ongoing research is focused on optimizing the compound's pharmacokinetic profile to maximize its therapeutic efficacy while minimizing adverse effects.

The synthesis of Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate involves a multi-step process that combines nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods, reducing the environmental footprint of its production.

From an environmental perspective, understanding the fate and behavior of Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate in natural ecosystems is crucial. Studies have shown that the compound undergoes rapid degradation under UV light and microbial action, minimizing its persistence in soil and water systems. However, further research is needed to assess its long-term effects on non-target organisms and ecosystems.

In conclusion, Methyl N-(3,5-dichlorophenyl)-N-(4-methylphenyl)sulfonylglycinate represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing challenges in agriculture and medicine. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern science and technology.

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